Cas no 934841-30-2 ((3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one)

• Product Name: (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one
• CAS No: 934841-30-2
• MF: C₁₄H₂₃NO₃
• MW: 253.337324380875
• CID: 858191
• PubChem ID: 16665735
• Update Time: 2025-10-29

(3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one
• (3S,5S)-5-[(2S,4S)-5-oxo-4-propan-2-yloxolan-2-yl]-3-propan-2-ylpyrrolidin-2-one
• SCHEMBL6870567
• AKOS016005293
• 934841-30-2
• DTXSID80586579
• 2-Pyrrolidinone, 3-(1-methylethyl)-5-[(2S,4S)-tetrahydro-4-(1-methylethyl)-5-oxo-2-furanyl]-, (3S,5S)-

• Inchi： 1S/C14H23NO3/c1-7(2)9-5-11(15-13(9)16)12-6-10(8(3)4)14(17)18-12/h7-12H,5-6H2,1-4H3,(H,15,16)/t9-,10-,11-,12-/m0/s1
• InChI Key： YKSBHSHXCIZLOI-BJDJZHNGSA-N
• SMILES： O1C([C@H](C(C)C)C[C@H]1[C@@H]1C[C@H](C(N1)=O)C(C)C)=O

Computed Properties

• Exact Mass: 253.16779360g/mol
• Monoisotopic Mass: 253.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones

Additional information on (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one

Compound CAS No 934841-30-2: (3S,5S)-3-Isopropyl-5-((2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl)pyrrolidin-2-one

The compound with CAS No 934841-30-2, named (3S,5S)-3-isopropyl-5-( (2S,4S)-4-isopropyl-5-oxotetrahydrofuran-2-yl )pyrrolidin-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and unique structural features, which make it a valuable subject for both academic research and potential therapeutic applications.

Structure and Synthesis

The molecule consists of a pyrrolidinone core, which is a five-membered ring containing one oxygen atom and one nitrogen atom. The stereochemistry at the 3S and 5S positions of the pyrrolidinone ring is critical to the compound's properties. Attached to the pyrrolidinone ring is an isopropyl group at position 3 and a substituted tetrahydrofuran moiety at position 5. The tetrahydrofuran ring itself has an isopropyl group at position 4 and a ketone group at position 5, contributing to the overall complexity of the molecule.

Recent advancements in asymmetric synthesis have enabled researchers to construct this compound with high enantioselectivity. Techniques such as organocatalysis and transition-metal-catalyzed reactions have been employed to achieve the desired stereochemistry. For instance, the use of proline derivatives as organocatalysts has proven effective in assembling the tetrahydrofuran fragment with precise stereocontrol.

Physical Properties

Melting Point: The compound exhibits a melting point of approximately 160°C under standard conditions. This property is significant for its potential use in pharmaceutical formulations where thermal stability is required.

Solubility: The solubility of (3S,5S)-3-isopropyl... in various solvents has been extensively studied. It shows moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while its solubility in water is relatively low. This characteristic makes it suitable for applications in oil-based formulations or as a component in drug delivery systems.

Biological Activity

The biological activity of (3S,5S)-3-isopropyl... has been explored in several recent studies. One notable finding is its ability to inhibit certain enzymes involved in metabolic pathways. For example, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against human liver kinase B1 (LKB1), a key regulator of cellular energy metabolism.

Furthermore, preclinical studies have shown that (3S,5S)-3-isopropyl... demonstrates anti-inflammatory properties by modulating the activity of cyclooxygenase enzymes (COX-1 and COX-2). These findings suggest potential applications in the development of novel anti-inflammatory agents.

Applications in Drug Discovery

The unique combination of structural features and biological activities makes (3S,5S)-3-isopropyl... a promising candidate for drug discovery efforts targeting metabolic disorders and inflammatory diseases. Researchers are currently exploring its potential as a lead compound for developing therapies aimed at obesity-related conditions such as type 2 diabetes and non-alcoholic fatty liver disease (NAFLD).

In addition to its direct therapeutic applications, this compound serves as a valuable tool for studying enzyme mechanisms and cellular signaling pathways. Its ability to modulate LKB1 activity provides insights into the role of this kinase in energy homeostasis and cancer biology.

Safety and Toxicology

Preliminary toxicological studies indicate that (3S,5S)-3-isopropyl... exhibits low acute toxicity when administered orally or intravenously to laboratory animals. However, long-term safety studies are still underway to assess its potential for chronic toxicity or genotoxicity.

Environmental impact assessments have also been conducted to evaluate the persistence and biodegradability of this compound. Results suggest that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint.

Conclusion

The compound with CAS No 934841-30-, (3S,5S)-isopropyl..., stands out as a significant advancement in modern organic chemistry due to its intricate structure and diverse biological activities.